Cas no 2050-50-2 (2-(dibutylamino)propan-1-ol)

• Product Name: 2-(dibutylamino)propan-1-ol
• CAS No: 2050-50-2
• MF: C₁₁H₂₅NO
• MW: 187.322303533554
• CID: 909897
• PubChem ID: 222521
• Update Time: 2025-04-19

2-(dibutylamino)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(dibutylamino)propan-1-ol
• 2-dibutylamino-propyl alcohol
• 2-Dibutylamino-propylalkohol
• AC1L5BVT
• AC1Q7BMX
• AG-J-21427
• AR-1C8904
• CTK4E4375
• NSC8783
• NSC-8783
• SCHEMBL2454531
• DTXSID40278645
• 2050-50-2

• Inchi： 1S/C11H25NO/c1-4-6-8-12(9-7-5-2)11(3)10-13/h11,13H,4-10H2,1-3H3
• InChI Key： OBMOTNPABSFLBC-UHFFFAOYSA-N
• SMILES： OCC(C)N(CCCC)CCCC

Computed Properties

• Exact Mass: 187.19375
• Monoisotopic Mass: 187.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 98.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 2.26940